Cas no 1804743-49-4 (3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804743-49-4
• MF: C₈H₆ClF₃N₂O₄
• MW: 286.592451572418
• CID: 4840182
• Update Time: 2025-06-15

3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O4/c1-17-7-4(2-9)6(18-8(10,11)12)5(3-13-7)14(15)16/h3H,2H2,1H3
• InChI Key： BXLSSLYEJSRSRN-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=1OC(F)(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2

Additional information on 3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine

Introduction to 3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804743-49-4)

3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service number CAS No. 1804743-49-4, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The unique structural features of this molecule, including its chloromethyl, methoxy, nitro, and trifluoromethoxy substituents, contribute to its distinctive chemical properties and potential therapeutic utilities.

The chloromethyl group at the C3 position introduces reactivity that is often exploited in synthetic chemistry for the formation of carbon-carbon bonds, making it a valuable intermediate in the construction of more complex molecular architectures. In contrast, the presence of both methoxy and trifluoromethoxy groups at the C2 and C4 positions, respectively, imparts electronic and steric influences that can modulate the compound's interactions with biological targets. The nitro group at the C5 position further enhances its reactivity and serves as a handle for further functionalization, enabling chemists to tailor its properties for specific applications.

This compound has been extensively studied in recent years due to its potential as a building block in drug discovery. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit pharmacological properties relevant to various therapeutic areas. For instance, pyridine derivatives have been extensively explored for their roles in modulating enzyme activity, receptor binding, and signal transduction pathways. The combination of electron-withdrawing and electron-donating groups in 3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine makes it an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies have suggested that this molecule may interact with proteins involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory agents. Additionally, its ability to undergo selective modifications at multiple sites allows for the synthesis of libraries of derivatives that can be screened for enhanced potency and selectivity.

In the realm of medicinal chemistry, the development of new synthetic methodologies is crucial for efficient drug discovery. The synthesis of 3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine has been optimized using modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These methods have not only improved yield but also reduced the environmental impact of the synthesis process. Such advancements align with the growing emphasis on green chemistry principles in pharmaceutical research.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a key intermediate in the synthesis of agrochemicals, where similar pyridine derivatives are known to exhibit herbicidal and fungicidal properties. The presence of multiple functional groups provides chemists with a versatile platform for designing molecules with tailored biological activities, making it a valuable asset in both academic research and industrial settings.

One particularly interesting aspect of this molecule is its stability under various conditions, which makes it suitable for long-term storage and transport without significant degradation. This stability is critical for ensuring consistency in experimental results across different laboratories and for industrial-scale production processes. Furthermore, its solubility profile allows for easy formulation into solutions or suspensions suitable for both in vitro and in vivo studies.

As research continues to uncover new therapeutic targets, compounds like 3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine are likely to play an increasingly important role in drug development pipelines. The ability to modify its structure systematically will enable researchers to fine-tune its pharmacokinetic properties, such as bioavailability, metabolic stability, and target specificity. This flexibility is essential for developing drugs that not only demonstrate efficacy but also exhibit favorable safety profiles.

The integration of high-throughput screening technologies with traditional synthetic chemistry has accelerated the discovery process significantly. By rapidly testing large libraries of compounds like this one against various biological assays, researchers can identify lead candidates more efficiently than ever before. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

In conclusion,3-(Chloromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804743-49-4) represents a fascinating example of how structural complexity can be leveraged to develop molecules with potential therapeutic value. Its unique combination of functional groups makes it a versatile intermediate with applications spanning multiple fields. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.